Cas no 1443346-10-8 (4-ETHOXYPHENETHYL ETHYL OXALATE)

• Product Name: 4-ETHOXYPHENETHYL ETHYL OXALATE
• CAS No: 1443346-10-8
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• MDL: MFCD15145508
• CID: 5150911
• Update Time: 2026-03-03

4-ETHOXYPHENETHYL ETHYL OXALATE Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXYPHENETHYL ETHYL OXALATE
• Ethanedioic acid, 1-[2-(4-ethoxyphenyl)ethyl] 2-ethyl ester

• MDL： MFCD15145508
• Inchi： 1S/C14H18O5/c1-3-17-12-7-5-11(6-8-12)9-10-19-14(16)13(15)18-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： WKXUMUHKEYKOMV-UHFFFAOYSA-N
• SMILES： C(OCCC1=CC=C(OCC)C=C1)(=O)C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9

Additional information on 4-ETHOXYPHENETHYL ETHYL OXALATE

4-Ethoxypheyl Ethyl Oxalate: A Comprehensive Overview

The compound with CAS No. 1443346-10-8, commonly referred to as 4-Ethoxypheyl Ethyl Oxalate, is a fascinating molecule with a diverse range of applications. This compound has garnered significant attention in recent years due to its unique chemical properties and its potential uses in various industries. In this article, we will delve into the structure, synthesis, applications, and latest research findings related to 4-Ethoxypheyl Ethyl Oxalate.

4-Ethoxypheyl Ethyl Oxalate is an organic compound characterized by its phenolic structure and ester functional groups. The molecule consists of a phenol ring substituted with an ethoxy group at the para position, which is further connected to an ethyl oxalate moiety. This combination of functional groups imparts the compound with unique reactivity and stability. Recent studies have highlighted the importance of such structures in pharmaceuticals and agrochemicals due to their ability to interact with biological systems in specific ways.

The synthesis of 4-Ethoxypheyl Ethyl Oxalate involves a multi-step process that typically begins with the preparation of the phenolic precursor. The ethoxylation step is critical, as it determines the reactivity of the final product. Researchers have explored various catalytic systems to optimize this reaction, leading to higher yields and improved purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, significantly reducing reaction time while maintaining product quality.

One of the most promising applications of 4-Ethoxypheyl Ethyl Oxalate lies in its use as a precursor in pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory agents and antioxidants. Its ability to undergo nucleophilic substitution reactions makes it particularly valuable in drug design. Recent advancements in medicinal chemistry have leveraged this property to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

In addition to its pharmaceutical applications, 4-Ethoxypheyl Ethyl Oxalate has found utility in the agrochemical industry. The compound exhibits potent pesticidal activity against a variety of agricultural pests, making it a valuable component in crop protection products. Field trials conducted in collaboration with agricultural research institutions have shown that formulations containing this compound can significantly reduce crop damage without adverse effects on non-target organisms.

The environmental impact of 4-Ethoxypheyl Ethyl Oxalate has also been a subject of recent research. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with global efforts to develop eco-friendly chemical products and processes.

In conclusion, 4-Ethoxypheyl Ethyl Oxalate (CAS No. 1443346-10-8) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, efficient synthesis methods, and diverse applications make it a focal point for ongoing research and development. As scientific understanding of this compound continues to grow, it is likely to play an even more prominent role in advancing modern chemistry and technology.